Cas no 34302-70-0 (Neocuproine dihydrate)

• Product name: Neocuproine dihydrate
• CAS No: 34302-70-0
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 2822963
• PubChem ID: 18531111

Neocuproine dihydrate Chemical and Physical Properties

Names and Identifiers

• UNII-3JNL0H040F
• 2,9-dimethyl-l,10-phenanthroline dihydrate
• Q27257329
• 34302-70-0
• AKOS024375426
• LS-14295
• 2,9-Dimethyl-1,10-phenanthroline dihydrate
• 3JNL0H040F
• Neocuproine dihydrate
• 1,10-Phenanthroline, 2,9-dimethyl-, hydrate (1:2)
• 1,10-Phenanthroline, 2,9-dimethyl-, dihydrate
• Neocuproine dihydrate [MI]
• DTXSID30187873
• ZXZMFQSPQNDPMH-UHFFFAOYSA-N
• 2,9-dimethyl-1,10-phenanthroline;dihydrate

• Inchi： InChI=1S/C14H12N2.2H2O/c1-9-3-5-11-7-8-12-6-4-10(2)16-14(12)13(11)15-9;;/h3-8H,1-2H3;2*1H2
• InChI Key： ZXZMFQSPQNDPMH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 244.121177757Da
• Monoisotopic Mass: 244.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų